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Cat. No.: B8761057 Get Quote

A Comprehensive Technical Guide to Sodium
Hydrogen Cyanamide
For Researchers, Scientists, and Drug Development Professionals

Introduction
Sodium hydrogen cyanamide (NaHCN₂), a versatile and highly reactive chemical compound,

serves as a critical building block in a multitude of synthetic applications, ranging from

agricultural chemistry to the synthesis of complex pharmaceutical agents. Its unique chemical

structure, featuring a nucleophilic amino group and an electrophilic nitrile moiety, allows it to

participate in a wide array of chemical transformations. This technical guide provides an in-

depth overview of the fundamental properties of sodium hydrogen cyanamide, its synthesis,

and its applications, with a particular focus on its relevance to drug development.

Core Properties of Sodium Hydrogen Cyanamide
Sodium hydrogen cyanamide is an inorganic salt that is highly soluble in water. It is a

hygroscopic solid that requires careful handling and storage to prevent degradation.

Physical and Chemical Properties
A summary of the key physical and chemical properties of sodium hydrogen cyanamide is

presented in the table below.
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Property Value

Molecular Formula CHN₂Na

Molecular Weight 64.02 g/mol

CAS Number 19981-17-0

Appearance White to off-white crystalline powder

Melting Point >360 °C (decomposes)[1]

Solubility in Water Highly soluble

Density 1.72 g/cm³

pH (1% solution) 10.5–11.5

Stability
Hygroscopic; decomposes in the presence of

moisture and acids

Spectroscopic Data
Infrared (IR) Spectroscopy: The IR spectrum of cyanamide, the parent compound of sodium
hydrogen cyanamide, exhibits a characteristic intense absorption band for the C≡N stretch

between 2225 and 2260 cm⁻¹. For cyanamide derivatives, the C≡N stretching vibration is

typically observed in the range of 2100-2200 cm⁻¹.

Nuclear Magnetic Resonance (NMR) Spectroscopy:

¹³C NMR: The carbon atom of the nitrile group in cyanamide derivatives typically resonates

in the range of 110-125 ppm.

¹H NMR: The proton signals of the amino group can vary depending on the solvent and

concentration.

Synthesis and Purification
Sodium hydrogen cyanamide can be synthesized through several routes, with the choice of

method often depending on the desired scale and purity.
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Experimental Protocol: Laboratory-Scale Synthesis from
Calcium Cyanamide
This protocol outlines a common laboratory-scale synthesis of sodium hydrogen cyanamide
from calcium cyanamide.

Materials:

Calcium cyanamide (CaCN₂)

Sodium sulfate (Na₂SO₄)

Deionized water

Hydrochloric acid (HCl) for neutralization (optional, for cyanamide synthesis)

Filtration apparatus (e.g., Büchner funnel)

Reaction vessel with stirring capability

pH meter or pH indicator strips

Procedure:

Reaction Setup: In a reaction vessel, dissolve sodium sulfate in deionized water to create a

saturated solution.

Addition of Calcium Cyanamide: Slowly add powdered calcium cyanamide to the stirred

sodium sulfate solution. The reaction is as follows: CaCN₂ + Na₂SO₄ + 2H₂O → NaHCN₂ +

NaHSO₄ + Ca(OH)₂[2]

Reaction Conditions: Maintain the reaction temperature between 0-40°C and continue

stirring for 8-16 hours. The progress of the reaction can be monitored by measuring the pH,

which should ideally be in the range of 4.5-6 upon completion.[2]

Filtration: After the reaction is complete, filter the mixture to remove the precipitated calcium

hydroxide and any unreacted solids.
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Isolation of Sodium Hydrogen Cyanamide: The filtrate contains the aqueous solution of

sodium hydrogen cyanamide. For many applications, this solution can be used directly. To

obtain the solid product, the water can be removed under reduced pressure.

Experimental Workflow: Synthesis of Sodium Hydrogen
Cyanamide
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Caption: Workflow for the laboratory synthesis of sodium hydrogen cyanamide.

Purification
Recrystallization is a common method for purifying sodium hydrogen cyanamide. Due to its

high solubility in water, a mixed-solvent system is often employed.

Protocol for Recrystallization:

Dissolve the crude sodium hydrogen cyanamide in a minimal amount of hot water.

If colored impurities are present, treat the hot solution with activated charcoal and filter.

Slowly add a miscible organic solvent in which sodium hydrogen cyanamide is less soluble

(e.g., ethanol or isopropanol) to the hot filtrate until turbidity is observed.

Allow the solution to cool slowly to room temperature, and then cool further in an ice bath to

induce crystallization.

Collect the purified crystals by filtration, wash with a small amount of the cold organic

solvent, and dry under vacuum.

Applications in Drug Development
Sodium hydrogen cyanamide is a key precursor for the synthesis of guanidine derivatives, a

functional group present in numerous biologically active molecules and pharmaceuticals.

Synthesis of Guanidine Derivatives
The reaction of sodium hydrogen cyanamide with an amine is a fundamental method for the

formation of a guanidine moiety.

General Reaction Scheme:

NaHCN₂ + R-NH₂ → R-NH-C(=NH)NH₂

This reaction is pivotal in the synthesis of several important drugs.
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Logical Relationship: From Sodium Hydrogen
Cyanamide to Guanidine Drugs

Sodium Hydrogen
Cyanamide

Guanidine Derivative
Primary or Secondary

Amine (R-NH2)

Active Pharmaceutical
Ingredient (e.g., Imatinib)

Click to download full resolution via product page

Caption: Synthesis pathway from sodium hydrogen cyanamide to pharmaceuticals.

Case Study: Imatinib (Gleevec)
Imatinib, a tyrosine kinase inhibitor used in the treatment of chronic myeloid leukemia (CML),

contains a guanidine functional group that can be synthesized using cyanamide chemistry.[3][4]

Mechanism of Action: Imatinib targets the BCR-ABL fusion protein, a constitutively active

tyrosine kinase that drives the proliferation of cancer cells in CML.[5][6] By binding to the ATP-

binding site of the BCR-ABL kinase domain, imatinib blocks its activity, thereby inhibiting

downstream signaling pathways that lead to cell proliferation and survival.[2][5][6]

BCR-ABL Signaling Pathway and Inhibition by Imatinib:

The constitutively active BCR-ABL tyrosine kinase activates several downstream signaling

pathways, including the RAS/MAPK and PI3K/AKT/mTOR pathways, which promote cell

proliferation and inhibit apoptosis.[7][8][9]
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Caption: The BCR-ABL signaling pathway and its inhibition by Imatinib.
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Safety and Handling
Sodium hydrogen cyanamide is a hazardous substance and should be handled with

appropriate safety precautions. It is harmful if swallowed or in contact with skin.[10] It is also a

hygroscopic solid that can decompose upon exposure to moisture or acids.[7] Therefore, it

should be stored in a cool, dry, and well-ventilated area in a tightly sealed container. Personal

protective equipment, including gloves, safety glasses, and a lab coat, should be worn when

handling this compound.

Conclusion
Sodium hydrogen cyanamide is a compound of significant industrial and academic interest.

Its fundamental properties, particularly its reactivity, make it an invaluable reagent in organic

synthesis. For drug development professionals, a thorough understanding of its chemistry is

crucial for the design and synthesis of novel therapeutics, especially those containing the

guanidine moiety. The continued exploration of the reactivity and applications of sodium
hydrogen cyanamide is likely to lead to further innovations in medicinal chemistry and

materials science.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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